Cas no 90808-83-6 (3,3-dimethylhexanoic acid)

• Product Name: 3,3-dimethylhexanoic acid
• CAS No: 90808-83-6
• MF: C₈H₁₆O₂
• MW: 144.211442947388
• MDL: MFCD02258567
• CID: 798831
• PubChem ID: 11367061
• Update Time: 2025-04-19

3,3-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,3,3-dimethyl-
• 3,3-DIMETHYLHEXANOIC ACID
• 3,3-dimethylcaproic acid
• 3,3-dimethyl-hexanoic acid
• 3,3-Dimethyl-hexansaeure
• 3,3-Dimethyl-hexansaeure-1
• Hexanoic acid,3,3-dimethyl
• DTXSID60463632
• EN300-187971
• RXGNLXFTAIDOBZ-UHFFFAOYSA-N
• AKOS006277177
• Hexanoic acid, 3,3-dimethyl-
• Z1198160073
• 90808-83-6
• SCHEMBL974936
• FT-0691963
• 3,3-dimethylhexanoic acid

• MDL： MFCD02258567
• Inchi： 1S/C8H16O2/c1-4-5-8(2,3)6-7(9)10/h4-6H2,1-3H3,(H,9,10)
• InChI Key： RXGNLXFTAIDOBZ-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)CCC)=O

Computed Properties

• Exact Mass: 144.11500
• Monoisotopic Mass: 144.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 2.28740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids